Cas no 94108-28-8 (9-Octadecenoic acid(9Z)-, 2-(2-hydroxypropoxy)-1-methylethyl ester (9CI))

• Product Name: 9-Octadecenoic acid(9Z)-, 2-(2-hydroxypropoxy)-1-methylethyl ester (9CI)
• CAS No: 94108-28-8
• MF: C₂₄H₄₆O₄
• MW: 398.619648456573
• CID: 808841
• PubChem ID: 16205976
• Update Time: 2025-04-19

9-Octadecenoic acid(9Z)-, 2-(2-hydroxypropoxy)-1-methylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid(9Z)-, 2-(2-hydroxypropoxy)-1-methylethyl ester (9CI)
• 1-(2-hydroxypropoxy)propan-2-yl octadec-9-enoate
• 2-(2-hydroxypropoxy)-1-methylethyl oleate
• NS00065449
• 94108-28-8
• EINECS 302-368-0

• Inchi： 1S/C24H46O4/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-24(26)28-23(3)21-27-20-22(2)25/h11-12,22-23,25H,4-10,13-21H2,1-3H3/b12-11-
• InChI Key： VFLBRNWWDSNYFZ-QXMHVHEDSA-N
• SMILES： O(C(C)COCC(C)O)C(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 398.33961
• Monoisotopic Mass: 398.33961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 21
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 7.6

Experimental Properties

• Density: 0.933
• Boiling Point: 488.9°Cat760mmHg
• Flash Point: 149.4°C
• Refractive Index: 1.466

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters